Cas no 851807-53-9 (3-({1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-53-9
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6450066
• Update Time: 2025-05-26

3-({1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• Methanone, (3,4-diethoxyphenyl)[4,5-dihydro-2-[(3-pyridinylmethyl)thio]-1H-imidazol-1-yl]-

• Inchi： 1S/C20H23N3O3S/c1-3-25-17-8-7-16(12-18(17)26-4-2)19(24)23-11-10-22-20(23)27-14-15-6-5-9-21-13-15/h5-9,12-13H,3-4,10-11,14H2,1-2H3
• InChI Key： IULHUEMRSHDWIU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C(OCC)=C1)(N1C(SCC2=CC=CN=C2)=NCC1)=O

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 562.1±60.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-({1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

3-({1-(3,4-Diethoxybenzoyl)-4,5-Dihydro-1H-Imidazol-2-Ylsulfanyl}Methyl)Pyridine: A Comprehensive Overview

3-({1-(3,4-Diethoxybenzoyl)-4,5-Dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, also known by its CAS number 851807-53-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an imidazole moiety and a diethoxybenzoyl group. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and advanced chemical synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diethoxybenzoyl group. This is achieved through the esterification of 3,4-diethoxybenzoic acid with an appropriate alcohol. The imidazole ring is then formed via cyclization reactions, often involving the use of ammonia or other nitrogen sources. The final step involves the coupling of the imidazole derivative with the pyridine ring through a sulfur-mediated linkage, resulting in the formation of the sulfanyl methyl group.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have demonstrated that its unique structure allows for strong interactions with biological targets, making it a promising candidate for drug development. For instance, studies published in Journal of Medicinal Chemistry have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential use in the treatment of conditions such as arthritis and other inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The pyridine ring contributes to its aromaticity and electron-withdrawing characteristics, while the imidazole moiety enhances its ability to participate in hydrogen bonding. These properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research published in Nature Communications has demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits high efficiency and stability under operational conditions.

The structural versatility of this compound also makes it a valuable tool in chemical synthesis. Its ability to act as both a nucleophile and an electrophile allows for a wide range of reactions, including coupling reactions, nucleophilic substitutions, and cycloadditions. This has led to its use as an intermediate in the synthesis of more complex molecules, including natural product analogs and advanced materials.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry and green chemical processes.

In conclusion, 3-({1-(3,4-Diethoxybenzoyl)-4,5-Dihydro-1H-imidazol-2-Ylsulfanyl}Methyl)Pyridine is a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable chemical processes. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.